Cas no 1640282-42-3 (Zunsemetinib)

Zunsemetinib is a small-molecule inhibitor targeting the mitogen-activated protein kinase (MAPK) pathway, specifically designed to modulate aberrant signaling in inflammatory and oncogenic processes. Its selective inhibition of key kinases within this pathway demonstrates potential therapeutic efficacy in conditions such as rheumatoid arthritis and certain cancers. The compound exhibits favorable pharmacokinetic properties, including oral bioavailability and tissue penetration, enhancing its clinical applicability. Preclinical studies indicate robust target engagement and a manageable safety profile, with reduced off-target effects compared to broader kinase inhibitors. Zunsemetinib’s mechanism of action positions it as a promising candidate for precision medicine approaches, particularly in diseases driven by dysregulated MAPK signaling.
Zunsemetinib structure
Zunsemetinib structure
Product Name:Zunsemetinib
CAS No:1640282-42-3
MF:C25H22ClF2N5O3
MW:513.923691272736
CID:5068418
PubChem ID:86291496
Update Time:2025-05-26

Zunsemetinib Chemical and Physical Properties

Names and Identifiers

    • zunsemetinib
    • AX2VWG0ZCR
    • Zunsemetinib [INN]
    • Zunsemetinib [USAN]
    • ATI450
    • CDD450
    • GTPL11681
    • BDBM175242
    • WHO 11983
    • US9115089, 49
    • (1(2H),4'-Bipyridin)-2-one, 3-chloro-4-((3,5-difluoro-2-pyridinyl)methoxy)-2'-(2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl)-5',6-dimethyl-, (-)-
    • (p)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-(1,4'-bipyridin)-2-one
    • 3-chloro-4-[(3,5-difluoro
    • Zunsemetinib (USAN)
    • ATI-450
    • CHEMBL3704901
    • G18510
    • EX-A6292
    • Zunsemetinib [USAN:INN]
    • HY-139553A
    • CS-0374185
    • SCHEMBL16279876
    • UNII-AX2VWG0ZCR
    • DA-48795
    • AKOS040756965
    • (P)-(3-chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one)
    • 3-chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-1-(2-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5-methylpyridin-4-yl)-6-methylpyridin-2-one
    • 1640282-44-5
    • 1639791-42-6
    • (2'R)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one
    • ATI 450 [WHO-DD]
    • CS-0204147
    • 3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one
    • [1(2H),4'-Bipyridin]-2-one, 3-chloro-4-[(3,5-difluoro-2-pyridinyl)methoxy]-2'-[2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl]-5',6-dimethyl-, (2'S)-
    • DA-59321
    • MS-29543
    • CDD-450
    • GLXC-27291
    • (R)-Zunsemetinib
    • 1640282-42-3
    • 3-chloro-4-[(3,5-difluoropyridin-2-yl)methoxy]-1-[2-[2-(2-hydroxypropan-2-yl)pyrimidin-4-yl]-5-methylpyridin-4-yl]-6-methylpyridin-2-one
    • Ati 450
    • D12237
    • 3-chloro-4-[(3,5-difluoropyridin-2-yl)methoxy]-1-{2-[2-(2-hydroxypropan-2-yl)pyrimidin-4-yl]-5-methylpyridin-4-yl}-6-methylpyridin-2-one
    • Zunsemetinib?
    • (-)-3-Chloro-4-[(3,5-difluoro-2-pyridinyl)methoxy]-2'-[2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl]-5',6-dimethyl[1(2H),4'-bipyridin]-2-one
    • HY-139553
    • (2'S)-3-Chloro-4-[(3,5-difluoro-2-pyridinyl)methoxy]-2'-[2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl]-5',6-dimethyl[1(2H),4'-bipyridin]-2-one
    • Zunsemetinib
    • Inchi: 1S/C25H22ClF2N5O3/c1-13-10-30-18(17-5-6-29-24(32-17)25(3,4)35)9-20(13)33-14(2)7-21(22(26)23(33)34)36-12-19-16(28)8-15(27)11-31-19/h5-11,35H,12H2,1-4H3
    • InChI Key: FQPQMJULRZINPV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C)N(C1=O)C1=CC(C2=CC=NC(C(C)(C)O)=N2)=NC=C1C)OCC1C(=CC(=CN=1)F)F

Computed Properties

  • Exact Mass: 513.1379236g/mol
  • Monoisotopic Mass: 513.1379236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 888
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 101

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(CAS:1640282-42-3)Zunsemetinib
A1013880
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Quantity:5mg/10mg/25mg/100mg
Price ($):765.0/1305.0/2520.0/5652.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1640282-42-3)Zunsemetinib;[1(2H),4'-BIPYRIDIN]-2-ONE, 3-CHLORO-4-[(3,5-DIFLUORO-2-PYRIDINYL)METHOXY]-2'-[2-(1-HYDROXY-1-METHY
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